Cas no 1258693-94-5 (3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(2-hydroxy-4-methylphenyl)propanamide)

3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(2-hydroxy-4-methylphenyl)propanamide is a synthetic organic compound featuring a pyrimidine core substituted with methyl and methylsulfanyl groups, coupled to a phenolic propanamide moiety. Its structural design confers potential bioactivity, particularly in agrochemical or pharmaceutical applications, due to the presence of both heterocyclic and phenolic functional groups. The compound’s stability is enhanced by the dimethylpyrimidine scaffold, while the hydroxy-methylphenyl group may contribute to solubility and binding interactions. This combination suggests utility in targeted molecular applications, though specific efficacy depends on further empirical validation. The compound is suited for research in selective inhibition or modulation studies, given its tailored functionalization.

3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(2-hydroxy-4-methylphenyl)propanamide structure

1258693-94-5 structure

Product Name:3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(2-hydroxy-4-methylphenyl)propanamide

CAS No:1258693-94-5

MF:C₁₇H₂₁N₃O₂S

MW:331.432542562485

CID:6489682

PubChem ID:9370499

Update Time:2025-10-29

3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(2-hydroxy-4-methylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

- Z101207198
- EN300-26591684
- 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(2-hydroxy-4-methylphenyl)propanamide
- AKOS032978866
- 1258693-94-5
- Inchi： 1S/C17H21N3O2S/c1-10-5-7-14(15(21)9-10)20-16(22)8-6-13-11(2)18-17(23-4)19-12(13)3/h5,7,9,21H,6,8H2,1-4H3,(H,20,22)
- InChI Key： RFHKBLKBMPXBJO-UHFFFAOYSA-N
- SMILES： S(C)C1=NC(C)=C(C(C)=N1)CCC(NC1C=CC(C)=CC=1O)=O

Computed Properties

Exact Mass: 331.13544809g/mol
Monoisotopic Mass: 331.13544809g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 384
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 100Å²

3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(2-hydroxy-4-methylphenyl)propanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26591684-0.05g	3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(2-hydroxy-4-methylphenyl)propanamide	1258693-94-5	95.0%	0.05g	$212.0	2025-03-20

3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(2-hydroxy-4-methylphenyl)propanamide Related Literature

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Additional information on 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(2-hydroxy-4-methylphenyl)propanamide

3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(2-hydroxy-4-methylphenyl)propanamide (CAS No. 1258693-94-5): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(2-hydroxy-4-methylphenyl)propanamide (CAS No. 1258693-94-5) has emerged as a compound of significant interest. This molecule, characterized by its pyrimidine core and propanamide side chain, is often studied for its potential applications in medicinal chemistry and drug development. Researchers and industry professionals frequently search for terms like "pyrimidine derivatives in drug design" or "CAS 1258693-94-5 applications", reflecting the growing curiosity around this compound.

The structural uniqueness of 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(2-hydroxy-4-methylphenyl)propanamide lies in its methylsulfanyl and hydroxy-methylphenyl functional groups, which contribute to its biochemical interactions. Recent trends in scientific literature highlight the importance of heterocyclic compounds like this one, particularly in the context of targeted therapy and enzyme inhibition. Searches for "pyrimidine-based inhibitors" or "hydroxy-phenyl propanamide uses" underscore the compound's relevance in modern research.

From a synthetic perspective, the preparation of CAS 1258693-94-5 involves multi-step organic reactions, often starting with 4,6-dimethyl-2-(methylsulfanyl)pyrimidine as a key intermediate. The compound's solubility and stability under various conditions are critical parameters for its practical applications. Discussions around "synthesis of pyrimidine derivatives" or "optimizing propanamide yields" are common among chemists seeking to refine its production.

In the pharmaceutical industry, 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(2-hydroxy-4-methylphenyl)propanamide is explored for its potential as a bioactive scaffold. Its ability to interact with biological targets, such as kinases or receptors, makes it a candidate for further investigation. Queries like "pyrimidine amides in drug discovery" or "CAS 1258693-94-5 biological activity" reflect the compound's promise in this field.

Environmental and safety considerations are also paramount when working with CAS 1258693-94-5. While not classified as hazardous, proper handling and disposal protocols are essential to ensure laboratory safety. Searches for "safe handling of pyrimidine compounds" or "propanamide stability studies" indicate a growing awareness of these aspects among researchers.

Looking ahead, the future of 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(2-hydroxy-4-methylphenyl)propanamide lies in its potential to bridge gaps in drug development and material science. As interest in tailored molecular structures grows, this compound may find new applications in nanotechnology or bioconjugation. The scientific community continues to explore its possibilities, driven by queries like "emerging uses of pyrimidine amides" and "CAS 1258693-94-5 innovations".